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Compound of Interest

Compound Name: 1-Pyrenecarboxaldehyde

Cat. No.: B026117

For immediate reference, 1-Pyrenecarboxaldehyde should be treated as a hazardous
chemical. Disposal must comply with all local, state, and federal regulations. This guide
provides essential safety and logistical information for the proper handling and disposal of this
compound.

Safety & Handling First:

Before handling 1-Pyrenecarboxaldehyde, it is crucial to be aware of its associated hazards.
It is classified as an irritant, causing skin, eye, and respiratory system irritation.[1] Some
sources also indicate that it is suspected of causing genetic defects. Therefore, appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a dust mask or respirator, should be worn at all times. All work with this compound should be
conducted in a well-ventilated area, preferably a chemical fume hood.

Quantitative Data Summary:

For ease of reference, the key physical and chemical properties of 1-Pyrenecarboxaldehyde
are summarized in the table below.
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Property Value Source

Molecular Formula C17H100 PubChem|[2]

Molecular Weight 230.26 g/mol Sigma-Aldrich, PubChem[2]
White to Yellow to Orange

Appearance TCI
powder/crystal

Melting Point 123-126 °C Sigma-Aldrich

Solubility Insoluble in water ChemBK]3]

Store in a cool, dark place
Storage ] TCI
(<15°C) under inert gas

Step-by-Step Disposal Protocol:

The disposal of 1-Pyrenecarboxaldehyde should follow a clear, hierarchical approach,
prioritizing waste reduction and recycling before considering final disposal.

Step 1: Evaluation of Waste Stream

e Unused and Uncontaminated Product: If the 1-Pyrenecarboxaldehyde is unused and in its
original, uncontaminated state, the primary consideration should be for reuse or recycling.[1]

o Action: Contact the manufacturer or supplier to inquire about potential recycling or take-
back programs.[1]

o Contaminated Product or Waste Residue: If the compound is contaminated, has been used
in an experiment, or is a residue from a process, it must be treated as chemical waste.

Step 2: On-site Waste Collection and Storage

o Container: Place the waste 1-Pyrenecarboxaldehyde in a clearly labeled, sealed, and
appropriate container. A polyethylene or polypropylene container is recommended.[1]

o Labeling: The label should clearly state "Hazardous Waste" and "1-
Pyrenecarboxaldehyde". Include any other known contaminants.
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o Storage: Store the sealed container in a designated, well-ventilated hazardous waste
storage area, away from incompatible materials such as strong oxidizing agents.[1]

Step 3: Professional Waste Disposal

e Engage a Licensed Professional: The disposal of 1-Pyrenecarboxaldehyde must be
handled by a licensed and qualified hazardous waste disposal company.

e Regulatory Compliance: The disposal method must adhere to all applicable local, state, and
federal environmental regulations.[1][4]

o Method of Disposal: While specific methods will be determined by the waste disposal
company and local regulations, incineration is a common and effective method for the
disposal of organic compounds.

Experimental Protocol Note:

Detailed experimental protocols for the chemical neutralization or treatment of 1-
Pyrenecarboxaldehyde for disposal are not readily available in the provided search results
and should not be attempted by laboratory personnel without validated procedures and
appropriate safety measures. The recommended and safest approach is to entrust the disposal
to a professional waste management service.

Disposal Decision Workflow:

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of 1-Pyrenecarboxaldehyde.
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Caption: Disposal decision workflow for 1-Pyrenecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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